Cas no 1621976-98-4 (N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine)

• Product Name: N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine
• CAS No: 1621976-98-4
• MF: C₂₂H₁₅NO
• MW: 309.360605478287
• CID: 6625950
• PubChem ID: 121327926
• Update Time: 2025-05-20

N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Dibenzofuranamine, N-2-naphthalenyl-
• N-2-Naphthalenyl-2-dibenzofuranamine
• N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine
• 1621976-98-4
• N-(naphthalen-2-yl)-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-4-amine
• SCHEMBL17740590
• dibenzofuran-2-yl-2-naphthylamine
• N-(naphthalen-2-yl)dibenzofuran-2-amine
• G63475

• Inchi： 1S/C22H15NO/c1-2-6-16-13-17(10-9-15(16)5-1)23-18-11-12-22-20(14-18)19-7-3-4-8-21(19)24-22/h1-14,23H
• InChI Key： NCJPDHNFIMXOSU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C2=CC(NC3=CC=C4C(=C3)C=CC=C4)=CC=C12

Computed Properties

• Exact Mass: 309.115364102g/mol
• Monoisotopic Mass: 309.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 531.9±25.0 °C(Predicted)

Additional information on N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine

N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine: A Comprehensive Overview

The compound N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine (CAS No. 1621976-98-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of dibenzofurans, which are known for their unique electronic properties and structural versatility. The integration of the naphthalene moiety further enhances its chemical reactivity and functional diversity, making it a subject of intense research in fields such as materials science, pharmacology, and organic electronics.

Recent advancements in synthetic chemistry have enabled the precise synthesis of dibenzo[b,d]furan derivatives, including N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine. Researchers have employed innovative methodologies, such as palladium-catalyzed cross-coupling reactions and directed metallation strategies, to achieve high yields and excellent regioselectivity. These techniques not only facilitate the construction of complex molecular frameworks but also pave the way for the exploration of novel functional materials.

The electronic properties of dibenzo[b,d]furan derivatives have been extensively studied using computational chemistry tools such as density functional theory (DFT) and molecular dynamics simulations. These studies reveal that the conjugated π-system in N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine exhibits remarkable stability and strong electron-donating capabilities. Such characteristics make it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices, where efficient charge transport and energy conversion are critical.

In the realm of pharmacology, N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine has shown promising activity as a potential drug candidate. Preclinical studies indicate that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to modulate intracellular signaling pathways suggests its potential role in anticancer therapy.

Recent breakthroughs in materials science have also highlighted the importance of dibenzo[b,d]furan derivatives in the development of advanced materials. For instance, researchers have successfully incorporated N-(Naphthalen-2-yl)dibenzo[b,d]furan-2-amine into polymer frameworks to create high-performance thermoelectric materials. These materials exhibit superior thermal stability and electrical conductivity, making them suitable for use in aerospace and automotive industries.

The synthesis of dibenzo[b,d]furans has been optimized through green chemistry approaches, reducing environmental impact while maintaining high efficiency. For example, solvent-free reaction conditions and biodegradable catalysts have been employed to synthesize N-(Naphthalen-2-yldibenzofuran) derivatives on an industrial scale. These sustainable practices align with global efforts to promote eco-friendly chemical manufacturing.

Furthermore, the application of machine learning algorithms has revolutionized the discovery process of novel dibenzofuran derivatives. By analyzing vast datasets of chemical structures and their corresponding properties, researchers can predict the most promising candidates for further investigation. This approach has significantly accelerated the development of new materials based on dibenzo[b,d]furans, including N-(Naphthalen-yldibenzofuran).

In conclusion, N-(Naphthalen-yldibenzofuran) represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future technological innovations. As research continues to unfold, this compound is expected to contribute significantly to the advancement of modern science and industry.